Chromium (VI) Oxide

• CAS No.: 1333-82-0
• Product Name: Chromium (VI) Oxide
• Molecular Formula: CrO3
• Molecular Weight: 99.994 g/mol
• IUPAC Name: trioxochromium
• Standard InChI: InChI=1S/Cr.3O
• Standard InChIKey: WGLPBDUCMAPZCE-UHFFFAOYSA-N
• Impurities: USA government specifications for chromium trioxide are as follows: purity, 99.5% minimum; chloride, 0.10% maximum; sulfate, 0.20% maximum; water insoluble materials, 0.10% maximum; particle size, 10% minimum passes through -30 mesh (less than 590 um US sieve).
• SMILES: O=[Cr](=O)=O
• Canonical SMILES: O=[Cr](=O)=O
• Boiling Point: 482 °F at 760 mm Hg (decomposes) (NTP, 1992); Approximately 250 °C decomposes; 482°F (Decomposes)
• Colorform: Dark red, bipyramidal prismatic crystals, flakes or granular powder; Brown solid; Flake, ground powder form; Dark-red ... flakes or powder [Note: Often used in an aqueous solution (H2CrO4)]
• Density: 2.7 (NTP, 1992); 2.70; 2.7 g/cm³; 2.70 (CrO3)
• Melting Point: 385 °F (NTP, 1992); 197 °C; 387°F (Decomposes)
• Physical Description: Chromium trioxide, anhydrous appears as a dark purplish red solid. Under prolonged exposure to fire or heat the containers may explode. Highly toxic. A confirmed human carcinogen.; DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; ODOURLESS DARK RED DELIQUESCENT CRYSTALS, FLAKES OR GRANULAR POWDER.; CrO3: Dark-red, odorless flakes or powder. [Note: Often used in an aqueous solution (H2CrO4).]
• Description: Chromium Trioxide is a dark red to brown colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Chromium trioxide is highly corrosive and is a strong oxidizing agent. This substance is mainly used in the production of wood preservatives and organic chemicals, but is also used in metal finishing and chrome plating and as a corrosion inhibitor. Chromium trioxide primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Chromium trioxide is a chromium oxide composed of a single chromium bound (oxidation state +6) to three oxygens; the acidic anhydride of chromic acid.; Chromium trioxide, anhydrous appears as a dark purplish red solid. Under prolonged exposure to fire or heat the containers may explode. Highly toxic. A confirmed human carcinogen.
• Shelf Life: Stable under recommended storage conditions.; Trivalent chromium is the most stable oxidation state and hexavalent chromium is the second most stable state. /Trivalent and hexavalent chromium/
• Solubility: Very soluble (NTP, 1992); In water, 169 g/100 g water at 25 °C; In water, 1667 g/L (EU Method A.6 (Water Solubility)); In water, 167.299 lb/100 lb water at 70 °F; Soluble in ethyl alcohol, ethyl ether, sulfuric and nitric acids; Soluble in sulfuric acid and organic solvents; Chromium(VI) oxide dissolves in water to form chromic acids; the solubility depends only slightly on temperature. A saturated solution contains 166 g of CrO3 at 20 °C and 199 g of CrO3 at 90 °C per 100 mL of water.; Solubility in water, g/100ml: 61.7 (good); 63%
• Synonyms: Chromia; Chromic Anhydride; Chromic Trioxide; Chromium Oxide; Chromium Trioxide; Chromium(VI) Trioxide; Monochromium Trioxide
• Vapor Pressure: Very low (NIOSH, 2016); Very low
• PubChem Compound: 14915
• Last Modified: Nov 11 2021